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Compound of Interest

Compound Name: 2-(1-hydroxypentyl)benzoic Acid

Cat. No.: B1679060 Get Quote

This guide provides an in-depth look at the fundamental physicochemical properties of 2-(1-
hydroxypentyl)benzoic acid, a compound of interest to researchers, scientists, and

professionals in the field of drug development. The following sections detail its molecular

formula and weight, presented in a clear, tabular format for ease of reference.

Physicochemical Data Summary
The molecular characteristics of 2-(1-hydroxypentyl)benzoic acid are fundamental to its

application in research and development. The table below summarizes its molecular formula

and weight.

Parameter Value Reference

Molecular Formula C₁₂H₁₆O₃ [1][2][3]

Molecular Weight 208.25 g/mol [1][2][3]

Logical Relationship of Molecular Formula and
Weight
The determination of a compound's molecular weight is intrinsically linked to its molecular

formula. The diagram below illustrates this foundational relationship in chemical sciences.
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Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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